Cas no 204847-34-7 (Dibenz[b,f][1,4]oxazepine, 4-fluoro-)

• Product Name: Dibenz[b,f][1,4]oxazepine, 4-fluoro-
• CAS No: 204847-34-7
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• CID: 3896377
• Update Time: 2026-04-17

Dibenz[b,f][1,4]oxazepine, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,f][1,4]oxazepine, 4-fluoro-

Additional information on Dibenz[b,f][1,4]oxazepine, 4-fluoro-

Dibenz[b,f][1,4]oxazepine, 4-fluoro- (CAS No. 204847-34-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Dibenz[b,f][1,4]oxazepine, 4-fluoro- (CAS No. 204847-34-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel pharmacological agents. This heterocyclic compound, characterized by its fused benzene and oxazepine rings with a fluorine substituent at the 4-position, has garnered considerable attention due to its unique structural and functional properties. The presence of the fluorine atom introduces a high degree of electronic and steric modulation, making it a versatile scaffold for drug discovery.

In recent years, Dibenz[b,f][1,4]oxazepine, 4-fluoro- has been extensively studied for its potential in various therapeutic areas. One of the most notable applications is in the development of central nervous system (CNS) drugs. The oxazepine core is known for its ability to interact with multiple neurotransmitter systems, particularly serotonin and dopamine receptors. The fluorine substitution enhances binding affinity and selectivity, which is crucial for achieving desired pharmacological effects while minimizing side reactions.

Recent research has highlighted the compound's efficacy in treating neurological disorders such as depression and anxiety. Studies have demonstrated that derivatives of Dibenz[b,f][1,4]oxazepine, 4-fluoro- exhibit potent anxiolytic and antidepressant properties. The fluorine atom plays a pivotal role in modulating the compound's pharmacokinetic profile, leading to improved bioavailability and reduced metabolic clearance. This has opened up new avenues for developing more effective and long-acting therapeutics.

Another area where this compound has shown promise is in the treatment of chronic pain syndromes. The unique scaffold of Dibenz[b,f][1,4]oxazepine, 4-fluoro- allows it to interact with pain-signaling pathways involving opioid receptors. Preclinical studies have indicated that certain analogs exhibit analgesic effects comparable to existing pain medications but with a potentially lower risk of tolerance and dependence. This makes it an attractive candidate for developing novel pain management strategies.

The chemical synthesis of Dibenz[b,f][1,4]oxazepine, 4-fluoro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to optimize the process, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques not only improve efficiency but also allow for the introduction of various functional groups at different positions on the molecule.

The fluorination process is particularly critical in determining the pharmacological activity of the compound. Various fluorination strategies have been employed, including electrophilic aromatic substitution and metal-catalyzed C-H activation. These methods allow for the introduction of fluorine atoms at specific positions on the oxazepine ring, thereby fine-tuning the compound's biological activity.

In addition to its therapeutic applications, Dibenz[b,f][1,4]oxazepine, 4-fluoro- has found utility in chemical research as a building block for more complex molecules. Its rigid heterocyclic structure provides a stable platform for further functionalization, enabling chemists to explore new chemical space and discover novel compounds with tailored properties.

The safety profile of Dibenz[b,f][1,4]oxazepine, 4-fluoro- has been thoroughly evaluated through extensive preclinical studies. These investigations have assessed its toxicity, pharmacokinetics, and potential side effects. The results have consistently shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed even at higher concentrations.

The future prospects for Dibenz[b,f][1,4]oxazepine, 4-fluoro- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced pharmacological properties.

In conclusion, Dibenz[b,f][1,4]oxazepine, 4-fluoro- (CAS No. 204847-34-7) is a remarkable compound with significant potential in medicinal chemistry and drug development. Its unique structural features and functional properties make it an invaluable tool for addressing various therapeutic challenges. As research progresses，this compound is likely to play an increasingly important role in shaping the future of pharmaceutical innovation.